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Compound of Interest

Compound Name: 3-Iodo-1H-indazol-5-amine

Cat. No.: B1322494 Get Quote

This document provides crucial safety and logistical information for the proper disposal of 3-
Iodo-1H-indazol-5-amine (CAS: 599183-36-5), a compound utilized by researchers, scientists,

and drug development professionals. Adherence to these procedures is vital for ensuring

laboratory safety and environmental protection.

Compound Identification and Hazards:

Chemical Name: 3-Iodo-1H-indazol-5-amine

CAS Number: 599183-36-5

Molecular Formula: C₇H₆IN₃[1]

GHS Hazard Statements:

H302: Harmful if swallowed[2][3]

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[2][3]

Due to its hazardous nature as a halogenated organic compound, 3-Iodo-1H-indazol-5-amine
must be managed as regulated chemical waste. On-site treatment, such as neutralization or
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drain disposal, is not a suitable option for this chemical.[4]

Personal Protective Equipment (PPE) for Disposal
Before handling 3-Iodo-1H-indazol-5-amine for disposal, ensure the following personal

protective equipment is worn:

PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles

meeting ANSI Z87.1 or

equivalent standards.

Hand Protection Chemical-Resistant Gloves Nitrile or neoprene gloves.

Body Protection Laboratory Coat
Flame-resistant with a full front

closure.

Respiratory Protection NIOSH-approved Respirator

N95 or higher, particularly if

there is a risk of generating

dust or aerosols.

Step-by-Step Disposal Protocol
The primary and mandatory method for the disposal of 3-Iodo-1H-indazol-5-amine and its

contaminated materials is through an approved waste disposal plant or a licensed hazardous

waste contractor.[3][5][6]

Experimental Protocol for Waste Segregation and Collection:

Waste Container Designation:

Use a clearly labeled, dedicated waste container for "Halogenated Organic Solids."[4]

The container must be constructed of a compatible material, such as high-density

polyethylene (HDPE), and possess a secure, tight-fitting lid.[4]

Solid Waste Collection:
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Collect any waste 3-Iodo-1H-indazol-5-amine in its solid form.

All disposable items that have come into contact with the chemical, such as gloves, weigh

boats, and contaminated paper towels, should be placed in the designated hazardous

waste container.[7]

Liquid Waste Collection:

Unused solutions and reaction mixtures containing 3-Iodo-1H-indazol-5-amine must be

collected in a designated, sealed, and clearly labeled hazardous waste container for

"Halogenated Organic Liquids."

Strict Segregation:

Do Not Mix this compound with other waste streams, particularly:[4]

Non-halogenated organic waste

Acids or bases

Oxidizing agents

Aqueous waste

Container Management:

Keep the waste container securely closed at all times, except when adding waste.[4]

Store the waste container in a secondary containment bin to mitigate the impact of any

potential leaks.[4]

Labeling and Documentation:

Ensure the hazardous waste label is complete and accurately reflects the contents,

including the full chemical name and associated hazards.

Contact Environmental Health and Safety (EHS):
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Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Iodo-1H-indazol-5-amine.
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Caption: Disposal workflow for 3-Iodo-1H-indazol-5-amine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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